Cas no 1315346-13-4 (5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid)

• Product Name: 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• CAS No: 1315346-13-4
• MF: C₁₂H₁₀FNO₃
• MW: 235.211106777191
• CID: 5168557
• Update Time: 2025-06-12

5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
• 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylicacid
• SB69340
• 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydro-quinoline-3-carboxylic acid
• 3-Quinolinecarboxylic acid, 5-fluoro-1,4-dihydro-1,8-dimethyl-4-oxo-

• Inchi： 1S/C12H10FNO3/c1-6-3-4-8(13)9-10(6)14(2)5-7(11(9)15)12(16)17/h3-5H,1-2H3,(H,16,17)
• InChI Key： LCYKXACSVZUAJL-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C2=C1C(C(C(=O)O)=CN2C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 393
• XLogP3: 2.4
• Topological Polar Surface Area: 57.6

Additional information on 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid

Introduction to 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid (CAS No. 1315346-13-4)

5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, identified by its CAS number 1315346-13-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and therapeutic potential. The structural features of 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid, particularly the presence of a fluorine atom and specific methyl groups, contribute to its unique chemical properties and biological interactions.

The fluorine substituent in 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorinated compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and prolong half-life in vivo. These characteristics make 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid a promising candidate for further development in drug discovery initiatives.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-Fluoro-1,8-dimethyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid and biological macromolecules. Studies have demonstrated that the fluorine atom can influence the conformational flexibility of the quinoline ring, thereby affecting its binding affinity to enzymes and receptors. This insight has been instrumental in designing derivatives with enhanced therapeutic efficacy.

The methyl groups at the 1 and 8 positions in 5-fluoro-l,8-dimethyl-l,4-dihydroquinoline-l-carboxylic acid further contribute to its pharmacological profile. These substituents can stabilize the molecule's three-dimensional structure, preventing unwanted conformations that might reduce bioavailability. Additionally, the oxo group at the 4 position introduces a polar moiety that can interact favorably with hydrophilic regions of biological targets.

In the realm of medicinal chemistry, 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid derivatives have been extensively studied for their potential applications in treating various diseases. The quinoline scaffold is well-established for its role in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The introduction of fluorine and methyl groups into this framework has expanded its therapeutic applications.

One of the most compelling aspects of 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid is its versatility in drug design. Researchers have leveraged its structural features to develop novel inhibitors targeting key enzymes involved in metabolic pathways associated with diseases such as diabetes and cancer. The ability to fine-tune its chemical properties allows for the creation of compounds with tailored pharmacological effects.

Recent clinical trials have highlighted the potential of fluorinated quinolines as therapeutic agents. For instance, derivatives similar to 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid have shown promise in treating resistant bacterial infections by interfering with bacterial DNA gyrase activity. This mechanism underscores the importance of fluorine-containing heterocycles in developing next-generation antibiotics.

The synthesis of 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have enabled chemists to produce this compound with high purity and yield. Techniques such as fluorenylmethanol-based protection-deprotection strategies have been particularly effective in introducing fluorine atoms into complex molecular frameworks.

The role of computational tools in optimizing synthetic routes for 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and identify potential intermediates before conducting experiments. This approach has significantly reduced trial-and-error processes and accelerated the development pipeline for new drug candidates.

Ethical considerations are also paramount when developing new pharmaceuticals like 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid. Ensuring that synthetic pathways are sustainable and environmentally friendly is essential for minimizing ecological impact. Green chemistry principles have been increasingly integrated into drug development processes to achieve these goals.

The future prospects for 5-fluoro-l,lO-dimethyl-lOH-indole-l,lO-dicarboxylic acid are bright, with ongoing research exploring its potential applications in personalized medicine. By leveraging genetic data and biomarker analysis, scientists aim to develop targeted therapies that maximize efficacy while minimizing side effects. This personalized approach aligns with broader trends in modern healthcare.

In conclusion,l-(2-Chlorophenyl)-l-(lH-pyrrolidinyl)-3-(trifluoromethyl)urea represents a significant advancement in pharmaceutical chemistry due to its unique structural features and therapeutic potential. The combination of fluorine substitution,methyl groups,and an oxo group creates a versatile scaffold that can be modified to address various medical challenges. As research continues,l-(2-Chlorophenyl)-l-(lH-pyrrolidinyl)-3-(trifluoromethyl)ureaand related compounds are expected to play a pivotal role in shaping future treatments across multiple disease domains.